Cas no 84489-42-9 (Mono(5-Methyl-2-hexyl) Phthalate)

• Product Name: Mono(5-Methyl-2-hexyl) Phthalate
• CAS No: 84489-42-9
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 4553079
• Update Time: 2025-05-20

Mono(5-Methyl-2-hexyl) Phthalate Chemical and Physical Properties

Names and Identifiers

• Mono(5-Methyl-2-hexyl) Phthalate

• Inchi： 1S/C15H20O4/c1-10(2)8-9-11(3)19-15(18)13-7-5-4-6-12(13)14(16)17/h4-7,10-11H,8-9H2,1-3H3,(H,16,17)
• InChI Key： RHIBMWKTYMGVAQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(OC(CCC(C)C)C)=O

Additional information on Mono(5-Methyl-2-hexyl) Phthalate

Introduction to Mono(5-Methyl-2-hexyl) Phthalate (CAS No. 84489-42-9)

Mono(5-Methyl-2-hexyl) Phthalate, with the chemical formula C₁₆H₂₆O₄ and CAS number 84489-42-9, is a significant compound in the field of specialty chemicals. This monoester of phthalic acid, characterized by its 5-Methyl-2-hexyl substituents, has garnered attention due to its versatile applications in various industrial and research domains. The compound's unique structural properties make it a valuable candidate for formulating advanced materials and pharmaceutical intermediates.

The chemical structure of Mono(5-Methyl-2-hexyl) Phthalate consists of a phthalic acid backbone esterified with a 5-methyl-2-hexyl group. This configuration imparts distinct physicochemical properties, including solubility, thermal stability, and reactivity, which are critical for its utility in multiple applications. The molecular weight of the compound is approximately 278.39 g/mol, and its density is around 1.04 g/cm³ at room temperature.

In recent years, research has highlighted the potential of Mono(5-Methyl-2-hexyl) Phthalate as a key intermediate in the synthesis of polymers and plasticizers. Its ability to enhance the flexibility and durability of polyvinyl chloride (PVC) and other polymers has made it a preferred choice in the manufacturing of cables, pipes, and automotive components. Additionally, the compound's compatibility with various solvents and resins further extends its industrial applicability.

From a pharmaceutical perspective, Mono(5-Methyl-2-hexyl) Phthalate has been explored as a precursor in the synthesis of bioactive molecules. Studies have demonstrated its role in developing novel therapeutic agents, particularly in the realm of anti-inflammatory and antimicrobial applications. The esterification process involved in its production allows for modifications that can tailor the compound's biological activity, making it a promising candidate for drug discovery.

The environmental impact of Mono(5-Methyl-2-hexyl) Phthalate has also been a subject of extensive research. While traditional phthalates have raised concerns due to their potential endocrine-disrupting effects, newer derivatives like this one are being evaluated for their safety profiles. Recent studies indicate that Mono(5-Methyl-2-hexyl) Phthalate exhibits lower toxicity compared to its parent compounds, suggesting its suitability for applications where environmental safety is a priority.

Advancements in synthetic methodologies have further refined the production of Mono(5-Methyl-2-hexyl) Phthalate, enabling higher yields and purities. Catalytic processes, such as transesterification using solid acid catalysts, have been optimized to enhance efficiency while minimizing waste. These innovations not only improve cost-effectiveness but also align with sustainable chemistry principles.

The compound's role in material science extends beyond plastics and polymers. It has been utilized as a modifier in coatings and adhesives, where its thermal stability and resistance to degradation are highly beneficial. Additionally, researchers are exploring its potential as a component in advanced composites and nanomaterials, where its molecular structure can contribute to enhanced mechanical properties.

In conclusion, Mono(5-Methyl-2-hexyl) Phthalate (CAS No. 84489-42-9) stands out as a versatile and multifunctional compound with significant implications across multiple industries. Its unique chemical properties, coupled with ongoing research into its applications in pharmaceuticals, materials science, and environmental chemistry, position it as a compound of considerable interest for future development.